Cas no 33235-14-2 (3-Cyano-3-methylcyclohexanone)

3-Cyano-3-methylcyclohexanone structure
3-Cyano-3-methylcyclohexanone structure
Product Name:3-Cyano-3-methylcyclohexanone
CAS No:33235-14-2
MF:C8H11NO
MW:137.179042100906
CID:2946262
PubChem ID:10582842
Update Time:2024-10-29

3-Cyano-3-methylcyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-3-methylcyclohexan-1-one
    • (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide
    • 3-Cyano-3-methylcyclohexanone
    • 1-Methyl-3-oxocyclohexane-1-carbonitrile
    • 1-Methyl-3-oxo-cyclohexanecarbonitrile
    • Cyclohexanecarbonitrile, 1-methyl-3-oxo-
    • J3.592.346B
    • D77342
    • 33235-14-2
    • PSNUDZTXYBUGJI-UHFFFAOYSA-N
    • CS-D1237
    • SCHEMBL1543385
    • Inchi: 1S/C8H11NO/c1-8(6-9)4-2-3-7(10)5-8/h2-5H2,1H3
    • InChI Key: PSNUDZTXYBUGJI-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C#N)(C)C1

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.9

3-Cyano-3-methylcyclohexanone Pricemore >>

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